Z-Arg(Mtr)-OH.CHA

• CAS No.: 80745-09-1
• Product Name: Z-Arg(Mtr)-OH.CHA
• Molecular Formula: C30H45N5O7S
• Molecular Weight: 619.8 g/mol
• IUPAC Name: (2S)-5-[[amino-[(4-methoxy-2,3,6-trimethylphenyl)sulfonylamino]methylidene]amino]-2-(phenylmethoxycarbonylamino)pentanoic acid;cyclohexanamine
• Standard InChI: InChI=1S/C24H32N4O7S.C6H13N/c1-15-13-20(34-4)16(2)17(3)21(15)36(32,33)28-23(25)26-12-8-11-19(22(29)30)27-24(31)35-14-18-9-6-5-7-10-18;7-6-4-2-1-3-5-6/h5-7,9-10,13,19H,8,11-12,14H2,1-4H3,(H,27,31)(H,29,30)(H3,25,26,28);6H,1-5,7H2/t19-;/m0./s1
• Standard InChIKey: MDRGEGBEEQDQPG-FYZYNONXSA-N
• Isomeric SMILES: CC1=CC(=C(C(=C1S(=O)(=O)NC(=NCCC[C@@H](C(=O)O)NC(=O)OCC2=CC=CC=C2)N)C)C)OC.C1CCC(CC1)N
• SMILES: CC1=CC(=C(C(=C1S(=O)(=O)NC(=NCCCC(C(=O)O)NC(=O)OCC2=CC=CC=C2)N)C)C)OC.C1CCC(CC1)N
• Canonical SMILES: CC1=CC(=C(C(=C1S(=O)(=O)NC(=NCCCC(C(=O)O)NC(=O)OCC2=CC=CC=C2)N)C)C)OC.C1CCC(CC1)N
• Synonyms: 80745-09-1;Z-Arg(Mtr)-OHCHA;Z-Arg(Mtr)-OHcyclohexylammoniumsalt;Z-Arg(Mtr)-OHinvertedexclamationmarkcurrencyCHA;N-Cbz-N'-(4-Methoxy-2,3,6-trimethylbenzenesulfonyl)-L-argininecyclohexylammoniumsalt;Z-Arg(Mtr)-OHHA;Z-ARG-OHCHA;Z-Arg(Mtr)-OH.CHA;96918_ALDRICH;96918_FLUKA;C30H45N5O7S;MolPort-003-939-975;Z-Arg(Mtr)-OHcyclohexylaminesalt;CZ-060;AKOS016002142;VA50527;AK-50140;FT-0641773;ST24026024;V0197;N|A-Z-N|O-(4-methoxy-2,3,6-trimethylbenzenesulfonyl)-L-argininecyclohexylammoniumsalt;Nalpha-Z-Nomega-(4-methoxy-2,3,6-trimethylbenzenesulfonyl)-L-argininecyclohexylaminesalt;Cyclohexanamine(S)-2-(((benzyloxy)carbonyl)amino)-5-(3-((4-methoxy-2,3,6-trimethylphenyl)sulfonyl)guanidino)pentanoate;Nalpha-Z-Nomega-(4-methoxy-2,3,6-trimethylbenzenesulfonyl)-L-argininecyclohexylammoniumsalt
• PubChem Compound: 13385652
• Last Modified: Aug 15 2023